(E)-4-(3-(1,1-difluoroethyl)piperidin-1-yl)-4-oxobut-2-enoic acid
Overview
Description
(E)-4-(3-(1,1-difluoroethyl)piperidin-1-yl)-4-oxobut-2-enoic acid, or DFEBA, is a synthetic compound that has been gaining attention in the scientific community for its potential applications in research and development. DFEBA is a fluorinated carboxylic acid that is structurally similar to other carboxylic acids, such as acetic acid and formic acid. DFEBA has a number of unique properties that make it attractive for use in a variety of applications.
Scientific Research Applications
Synthesis and Hemostatic Activity
Research on derivatives of 4-(het)aryl-4-oxobut-2-enoic acid has led to the synthesis of new compounds with significant hemostatic activity. These compounds, including 4-aryl-2-(4-arylamino)-1-(piperazin-1-yl)but-2-ene-1,4-diones and 2-{[2-(3-R-adamantan-1-yl)-2-oxoethylidene]hydrazinyl}-4-(het)aryl-4-oxobut-2-enoic acids, have shown a low acute toxicity and a relationship between structure and pharmacological effect, establishing their potential in medical applications (Pulina et al., 2017).
Building Blocks for Bioactive Compounds
The derivatives of 4-(hetero)aryl-4-oxobut-2-enoic acid have been identified as valuable building blocks for synthesizing biologically active compounds. An efficient synthesis protocol using microwave assistance and ytterbium triflate catalyst enables the rapid preparation of these acids from various (hetero)aromatic ketones and glyoxylic acid monohydrate, highlighting their versatility in chemical synthesis (Tolstoluzhsky et al., 2008).
Structural Analysis
Structural analysis of related compounds, such as N-Phenylmaleamic acid, provides insights into their molecular conformation. For example, the planarity of molecules and the formation of intramolecular hydrogen bonds play a crucial role in their stability and interactions, which can inform the design of new compounds with desired properties (Lo & Ng, 2009).
2-Oxo Acid Dehydrogenase Complexes
Research on 2-oxo acid dehydrogenase complexes, which include enzymes with 2-oxo acid dehydrogenase activity essential for metabolic pathways, provides a fundamental understanding of their role in biochemistry and potential therapeutic applications. These complexes are crucial in intermediary metabolism, highlighting the importance of 2-oxo acids and their derivatives in biological systems (Yeaman, 1989).
properties
IUPAC Name |
(E)-4-[3-(1,1-difluoroethyl)piperidin-1-yl]-4-oxobut-2-enoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15F2NO3/c1-11(12,13)8-3-2-6-14(7-8)9(15)4-5-10(16)17/h4-5,8H,2-3,6-7H2,1H3,(H,16,17)/b5-4+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DTLUHUMBGYFCBZ-SNAWJCMRSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1CCCN(C1)C(=O)C=CC(=O)O)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C1CCCN(C1)C(=O)/C=C/C(=O)O)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15F2NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
